Cas no 56726-76-2 (4-Nonenedinitrile, 5-methyl-)

4-Nonenedinitrile, 5-methyl- structure
4-Nonenedinitrile, 5-methyl- structure
Product Name:4-Nonenedinitrile, 5-methyl-
CAS No:56726-76-2
MF:C10H14N2
MW:162.231562137604
CID:348031
PubChem ID:53899731
Update Time:2025-04-19

4-Nonenedinitrile, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Nonenedinitrile, 5-methyl-
    • 5-methylnon-4-enedinitrile
    • 56726-76-2
    • HWGNERYJKMWNBQ-UHFFFAOYSA-N
    • DTXSID80707505
    • 5-methyl-4-nonenedinitrile
    • Inchi: 1S/C10H14N2/c1-10(6-2-4-8-11)7-3-5-9-12/h6H,2-5,7H2,1H3
    • InChI Key: HWGNERYJKMWNBQ-UHFFFAOYSA-N
    • SMILES: N#CCCCC(C)=CCCC#N

Computed Properties

  • Exact Mass: 162.11582
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58

4-Nonenedinitrile, 5-methyl- Related Literature

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